Cas no 69337-85-5 (2-(6-Methoxynaphthalen-2-yl)-2-methylpropanoic acid)

• Product Name: 2-(6-Methoxynaphthalen-2-yl)-2-methylpropanoic acid
• CAS No: 69337-85-5
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 1027223
• PubChem ID: 50369
• Update Time: 2025-08-05

2-(6-Methoxynaphthalen-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methoxynaphthalen-2-yl)-2-methylpropanoic acid
• 2-naphthaleneacetic acid, 6-methoxy-alpha,alpha-dimethyl-
• 2-(6-METHOXY-2-NAPHTHYL)-2-METHYLPROPANOIC ACID
• 2-(6-Methoxyphthalen-2-yl)-2-methylpropanoic acid
• 6-Methoxy-alpha,alpha-dimethyl-2-naphthaleneacetic acid
• alpha-(6-Metossi-2-naphtil)-alpha,alpha-dimetilacetico [Italian]
• F83455
• 2-NAPHTHALENEACETIC ACID, alpha,alpha-DIMETHYL-6-METHOXY-
• BRN 2732436
• DTXSID70219384
• EN300-1829560
• CS-0272973
• 2-(6-Methoxynaphthalen-2-yl)-2-methylpropanoicacid
• CHEMBL205817
• alpha-(6-Metossi-2-naphtil)-alpha,alpha-dimetilacetico
• SCHEMBL505821
• 69337-85-5
• AKOS015851770

• MDL： MFCD01712996
• Inchi： 1S/C15H16O3/c1-15(2,14(16)17)12-6-4-11-9-13(18-3)7-5-10(11)8-12/h4-9H,1-3H3,(H,16,17)
• InChI Key： IYSPYQQBEYOGFI-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=CC2C=C(C=CC=2C=1)OC)=O

Computed Properties

• Exact Mass: 244.10998
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

2-(6-Methoxynaphthalen-2-yl)-2-methylpropanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(6-Methoxynaphthalen-2-yl)-2-methylpropanoic acid

Research Brief on 2-(6-Methoxynaphthalen-2-yl)-2-methylpropanoic acid (CAS: 69337-85-5)

2-(6-Methoxynaphthalen-2-yl)-2-methylpropanoic acid (CAS: 69337-85-5) is a chemical compound of significant interest in pharmaceutical research due to its structural similarity to nonsteroidal anti-inflammatory drugs (NSAIDs). Recent studies have focused on its potential therapeutic applications, particularly in inflammation and pain management. This research brief synthesizes the latest findings regarding this compound, including its pharmacological properties, mechanism of action, and potential clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the COX-2 selectivity of 2-(6-Methoxynaphthalen-2-yl)-2-methylpropanoic acid derivatives. The research team synthesized several analogs and evaluated their inhibitory effects on cyclooxygenase enzymes. The results demonstrated that the parent compound exhibits moderate COX-2 selectivity (IC50 = 0.8 μM) with reduced gastrointestinal toxicity compared to traditional NSAIDs. Molecular docking studies revealed unique binding interactions with the COX-2 active site, suggesting potential for structural optimization.

In the field of drug formulation, a recent patent application (WO2023056123) describes novel crystalline forms of 2-(6-Methoxynaphthalen-2-yl)-2-methylpropanoic acid with improved solubility and bioavailability. The inventors characterized three polymorphic forms using X-ray powder diffraction and differential scanning calorimetry. Form II demonstrated particularly favorable pharmacokinetic properties in animal models, with a 40% increase in oral absorption compared to the conventional amorphous form.

Emerging research has also explored the compound's potential beyond anti-inflammatory applications. A preclinical study in Nature Chemical Biology (2024) reported that 2-(6-Methoxynaphthalen-2-yl)-2-methylpropanoic acid shows promising activity against certain cancer cell lines by modulating the NF-κB signaling pathway. The compound induced apoptosis in triple-negative breast cancer cells at concentrations below 10 μM, while showing minimal cytotoxicity toward normal cells.

Analytical chemistry advancements have facilitated better characterization of this compound. A recent Analytical Chemistry publication (2024) described a novel LC-MS/MS method for quantifying 2-(6-Methoxynaphthalen-2-yl)-2-methylpropanoic acid in biological matrices with a lower limit of quantification of 0.1 ng/mL. This method has been successfully applied in ongoing pharmacokinetic studies and will support future clinical development.

Despite these promising developments, challenges remain in the clinical translation of 2-(6-Methoxynaphthalen-2-yl)-2-methylpropanoic acid. Current research gaps include the need for more comprehensive toxicity profiling and formulation optimization for sustained release. Several pharmaceutical companies have listed this compound in their development pipelines, suggesting growing commercial interest in its therapeutic potential.

The environmental fate of 2-(6-Methoxynaphthalen-2-yl)-2-methylpropanoic acid has also become a research focus. A 2024 Environmental Science & Technology study investigated its biodegradation pathways, identifying three major metabolites formed through microbial action. These findings are important for assessing the ecological impact of potential pharmaceutical use and for developing green chemistry approaches to its synthesis.

In conclusion, 2-(6-Methoxynaphthalen-2-yl)-2-methylpropanoic acid (CAS: 69337-85-5) continues to be an important subject of pharmaceutical research with multiple potential applications. Ongoing studies are exploring its structure-activity relationships, formulation improvements, and novel therapeutic indications. The compound represents an interesting case study in drug development from chemical entity to potential therapeutic agent.